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Compound of Interest

Compound Name: D-Mannitol-d2

Cat. No.: B12410800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the stability and recommended storage conditions

for D-Mannitol-d2. While specific stability data for the deuterated form is limited in publicly

available literature, this document extrapolates from the extensive information on D-Mannitol,

offering a robust framework for handling and storage to ensure the integrity of the compound

for research and pharmaceutical development.

Core Stability Profile
D-Mannitol is generally a stable compound in its dry, solid state and in aqueous solutions.[1]

However, its stability is influenced by temperature, moisture, and solution concentration.

Deuteration is not expected to significantly alter the fundamental stability profile, but specific

comparative studies are recommended for critical applications.

Physicochemical Properties
The following table summarizes key physicochemical properties of D-Mannitol. These values

are considered applicable to D-Mannitol-d2 for general handling purposes.
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Property Value Source

Molecular Weight ~184.19 g/mol (for d2 variant) N/A

Melting Point 167-170 °C [1]

Solubility in Water ≥ 100 mg/mL at 20 °C [2]

Appearance White crystalline powder N/A

Thermal Stability
Thermal degradation of D-Mannitol is a key consideration, particularly at temperatures

approaching its melting point. Studies have shown that degradation can begin at temperatures

as low as 120 °C, with more significant degradation occurring at higher temperatures.[3]

Condition Observation Impact on Stability Source

Heating at 180 °C in

air

Sample turns into a

dark-brown, sticky

paste with significant

mass loss (up to 80%

over 16 days).

Formation of volatile

and non-volatile

degradation products.

Significant

degradation through

caramelization-like

processes involving

dehydration,

condensation, and

polymerization.

[3][4]

Thermogravimetric

Analysis (TGA)

Onset of

decomposition

reported at varying

temperatures, from

220 °C to 300 °C.

Indicates the

temperature at which

significant mass loss

due to decomposition

begins.

[3][4][5]

Heating under inert

atmosphere (Argon,

Nitrogen)

Progressive browning

and change in

consistency observed,

though degradation

may be slowed

compared to in air.

Degradation still

occurs, suggesting

inherent thermal

instability of the

molten state.

[6]
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Recommended Storage Conditions
To ensure the long-term stability of D-Mannitol-d2, the following storage conditions are

recommended based on the known properties of D-Mannitol.

Parameter Recommendation Rationale

Temperature
Store at ambient room

temperature.

D-Mannitol is stable in the dry

state at ambient temperatures.

[1][2] Avoid excessive heat to

prevent thermal degradation.

[7]

Humidity Store in a dry place.

D-Mannitol is not highly

hygroscopic, which makes it

suitable for use with moisture-

sensitive active ingredients.[1]

However, storage in a dry

environment is a general best

practice for chemical stability.

Container
Store in a well-closed

container.

Protects from atmospheric

moisture and contaminants.[1]

[7][8]

Light
General laboratory lighting is

acceptable.

No specific light sensitivity is

prominently reported.

Incompatibilities
Keep away from strong

oxidizing agents.

To prevent potential hazardous

reactions.[1][2][7]

Stability in Solution
Aqueous solutions of D-Mannitol are generally stable.[1] However, physical instability in the

form of crystallization can occur at higher concentrations and lower temperatures.
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Concentration Temperature Observation Source

>10% w/v Ambient or below

Risk of

precipitation/crystalliz

ation.

[9]

20% w/v Below ~21 °C

Becomes

supersaturated,

leading to a high

probability of

crystallization.

[9]

Solutions can be sterilized by autoclaving or filtration without causing chemical degradation.[1]

If crystallization occurs in a D-Mannitol-d2 solution, it can often be redissolved by gentle

warming.

Potential Degradation Pathways
The primary degradation pathway for D-Mannitol, especially under thermal stress, involves

complex reactions similar to caramelization in sugars.[3][4] In the presence of oxygen,

oxidation can also occur.
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Potential Degradation Pathways of D-Mannitol-d2

D-Mannitol-d2

Thermal Stress
(e.g., > 120°C)

exposed to

Oxidative Stress

exposed to

Dehydration Condensation Polymerization Oxidation

Volatile Products
(e.g., water, CO, CO2)

Non-Volatile Polymeric Products
(responsible for browning) Aldehydes & Ketones
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Isothermal Stress Testing Workflow

Start: D-Mannitol-d2 Sample

Place sample in oven at constant temperature
(e.g., 180°C)

Withdraw aliquots at defined time points
(e.g., 0, 24, 48, 120 hours)

Analyze aliquots

Visual Inspection
(color, appearance)

HPLC Analysis
(purity, degradation products) Mass Loss Measurement

End: Stability Profile
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Solution Stability (Crystallization) Protocol

Start: Prepare D-Mannitol-d2 solutions
(e.g., 10%, 15%, 20% w/v)

Incubate solutions at different temperatures
(e.g., 4°C, 15°C, 25°C)

Observe for precipitation/crystallization
at regular intervals

Characterize any precipitate formed
(e.g., microscopy, DSC for polymorph)

End: Determine solubility and crystallization temperature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12410800#d-mannitol-d2-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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